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Compound of Interest

Compound Name: Ethyl 2-oxocyclopentylacetate

CAS No.: 20826-94-2

Cat. No.: B1586512

Get Quote

Ethyl 2-oxocyclopentylacetate (CAS No. 611-10-9, 20826-94-2) is a beta-keto ester

commonly used in organic synthesis. While some safety data sheets (SDS) may classify it as

non-hazardous under OSHA's Hazard Communication Standard (29 CFR 1910.1200), other

sources provide a GHS classification indicating it may cause skin, eye, and respiratory

irritation[1][2]. It is also a combustible liquid[3].

This discrepancy underscores a critical principle of laboratory safety: always default to the

more stringent hazard classification. Therefore, Ethyl 2-oxocyclopentylacetate waste must be

managed as a hazardous material to ensure the highest level of safety and compliance.

The primary regulations governing its disposal in the United States are the Environmental

Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) and the

Occupational Safety and Health Administration's (OSHA) Laboratory Standard (29 CFR

1910.1450)[4][5][6]. These regulations mandate a "cradle-to-grave" approach to hazardous

waste management, meaning the generator is responsible for the waste from its creation to its

final disposal[6].
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Property Value Source(s)

Molecular Formula C₉H₁₄O₃ [7]

Molecular Weight 170.21 g/mol [2][7]

Flash Point 77 °C / 170.6 °F [3]

Specific Gravity 1.054 [1]

Incompatibilities
Strong oxidizing agents, strong

bases, strong acids
[1][3]

Immediate Safety Actions: Spill Response Protocol
Unintended releases are a reality in any active laboratory. A swift, informed response is critical

to mitigating risk. The procedure for handling a spill is dictated by its scale.

Minor Spill (Contained within a fume hood or a small,
manageable area)

Alert Colleagues: Immediately inform others in the vicinity.

Don Personal Protective Equipment (PPE): At a minimum, this includes a lab coat, chemical

splash goggles, and appropriate chemical-resistant gloves (e.g., butyl or neoprene)[8][9].

Contain and Absorb: Cover the spill with an inert absorbent material such as sand,

vermiculite, or a commercial chemical absorbent[1][10]. Do not use combustible materials

like paper towels to absorb the bulk of the spill.

Collect and Containerize: Carefully scoop the absorbent material into a suitable, sealable

container. Label this container clearly as "Hazardous Waste: Ethyl 2-
oxocyclopentylacetate Spill Debris"[11].

Decontaminate: Wipe the spill area with soap and water. Collect all cleaning materials

(wipes, etc.) and place them in the same hazardous waste container.

Dispose: The sealed container is now considered hazardous waste and must be managed

according to the facility's standard procedures (see Section 3).
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Major Spill (Outside of a containment device or of a
large volume)

Evacuate and Alert: Immediately alert all personnel to evacuate the area. Activate the

nearest fire alarm if the spill is large or poses a fire hazard.

Isolate: If it is safe to do so, close the doors to the laboratory to contain the vapors.

Report: From a safe location, call your institution's emergency response number and/or 911.

Provide the chemical name, location, and estimated quantity of the spill[1].

Secure the Area: Prevent re-entry until emergency responders have cleared the area.

The following diagram outlines the decision-making process for spill response.
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Caption: Decision workflow for Ethyl 2-oxocyclopentylacetate spills.
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Standard Operating Procedure: Routine Waste
Disposal
The accumulation and disposal of waste generated from routine experimental work must be

systematic and compliant. On-site treatment of chemical waste, such as neutralization, is a

regulated activity and should only be performed by trained personnel under specific institutional

guidelines[12]. The most common and recommended procedure is accumulation for pickup by

a licensed hazardous waste disposal company[13].

Step-by-Step Waste Accumulation Protocol
Designate a Waste Container:

Select a container that is compatible with Ethyl 2-oxocyclopentylacetate. A high-density

polyethylene (HDPE) or glass bottle with a screw cap is appropriate[9].

The container must be in good condition, with no leaks or cracks.

Never use food-grade containers (e.g., milk jugs) for chemical waste[6].

Properly Label the Container:

Before adding any waste, label the container. The label must include:

The words "Hazardous Waste"[14].

The full chemical name: "Ethyl 2-oxocyclopentylacetate". If it is a solution, list all

components and their approximate percentages.

An indication of the hazards (e.g., "Combustible," "Irritant")[14].

This labeling must be done at the point of generation, often referred to as a Satellite

Accumulation Area (SAA)[6][14].

Accumulate Waste Safely:

Add waste to the container in a fume hood to minimize inhalation exposure.
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Keep the container closed at all times, except when actively adding waste. This is a

common and critical regulatory requirement to prevent the release of vapors[6][15].

Store the waste container in a designated secondary containment bin to prevent the

spread of material in case of a leak.

Store the waste away from incompatible materials, particularly strong acids, bases, and

oxidizers[1][3].

Arrange for Disposal:

Do not overfill the container; leave at least 10% of headspace to allow for expansion.

Once the container is full or the experiments are complete, arrange for pickup by your

institution's Environmental Health & Safety (EHS) department or a contracted waste

vendor.

Follow all institutional procedures for waste pickup requests and documentation (e.g.,

waste transfer logs)[15].

Causality: The strict procedures for labeling and closing waste containers are not arbitrary.

They are mandated by the EPA to ensure that the waste can be safely transported and handled

by disposal personnel and to prevent the release of hazardous vapors into the laboratory,

protecting the health of researchers[6][14].

Conclusion: Fostering a Culture of Safety
Proper disposal of Ethyl 2-oxocyclopentylacetate is a straightforward process when guided

by an understanding of its hazards and the governing regulations. By integrating these spill

response and waste accumulation protocols into your standard laboratory practices, you

contribute to a safer research environment for yourself and your colleagues. This commitment

to procedural excellence is the bedrock of scientific integrity and responsible research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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